Cas no 946226-96-6 (6-oxo-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)-1,6-dihydropyridine-3-carboxamide)

• Product Name: 6-oxo-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)-1,6-dihydropyridine-3-carboxamide
• CAS No: 946226-96-6
• MF: C₁₆H₂₄N₆O₄S
• MW: 396.464561462402
• CID: 5932474
• PubChem ID: 74415711
• Update Time: 2025-10-28

6-oxo-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-oxo-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)-1,6-dihydropyridine-3-carboxamide
• 6-oxo-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)-1,6-dihydropyridine-3-carboxamide
• 946226-96-6

• Inchi： 1S/C16H24N6O4S/c23-14-3-2-13(12-20-14)15(24)17-6-11-27(25,26)22-9-7-21(8-10-22)16-18-4-1-5-19-16/h1,4-5,13H,2-3,6-12H2,(H,17,24)(H,20,23)
• InChI Key： ZUVOHFNKPHLFLQ-UHFFFAOYSA-N
• SMILES： S(CCNC(C1CNC(CC1)=O)=O)(N1CCN(C2N=CC=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 396.15797444g/mol
• Monoisotopic Mass: 396.15797444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 133Ų

Additional information on 6-oxo-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)-1,6-dihydropyridine-3-carboxamide

Comprehensive Analysis of 6-oxo-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)-1,6-dihydropyridine-3-carboxamide (CAS No. 946226-96-6): Structure, Applications, and Research Insights

The compound 6-oxo-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)-1,6-dihydropyridine-3-carboxamide (CAS No. 946226-96-6) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a pyrimidine core, piperazine linker, and sulfonyl group makes it a promising candidate for drug discovery, particularly in targeting enzyme modulation and receptor interactions. Researchers are increasingly exploring its potential in addressing unmet medical needs, aligning with current trends in precision medicine and personalized therapeutics.

One of the most searched questions in the field revolves around the mechanism of action of pyrimidine-based compounds. This molecule's piperazine-sulfonyl moiety enhances its binding affinity to specific biological targets, such as kinases or G-protein-coupled receptors (GPCRs). Recent studies highlight its relevance in neurodegenerative disease research, where modulating protein-protein interactions is critical. The 1,6-dihydropyridine scaffold further contributes to its redox-active properties, a feature leveraged in oxidative stress-related studies.

From a synthetic chemistry perspective, the sulfonamide linkage in CAS 946226-96-6 offers stability and improved bioavailability, addressing a common challenge in drug design. Computational models predict its ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profile to be favorable, sparking interest in its preclinical development. Notably, its structural analogs have been investigated for anti-inflammatory and antiproliferative effects, tying into the growing demand for novel small-molecule therapeutics.

The rise of AI-driven drug discovery has further amplified interest in this compound. Machine learning algorithms have identified its potential as a scaffold-hopping candidate, enabling the design of derivatives with enhanced selectivity. This aligns with industry efforts to reduce drug attrition rates by optimizing lead compounds early in development. Additionally, its hydrogen-bonding capacity makes it a valuable tool in fragment-based drug design (FBDD), a hotspot in modern medicinal chemistry.

Environmental and green chemistry considerations are also shaping research around 946226-96-6. Recent publications emphasize solvent-free synthesis routes for its pyrimidine-piperazine backbone, reducing waste generation. Such advancements resonate with the pharmaceutical industry's push toward sustainable manufacturing, a topic frequently searched in academic and industrial forums.

In conclusion, 6-oxo-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)-1,6-dihydropyridine-3-carboxamide represents a multifaceted compound with untapped potential. Its intersection with drug discovery, computational chemistry, and sustainability positions it as a molecule of enduring scientific value. Ongoing research will likely uncover new applications, particularly in targeted therapies and biomarker development.